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Compound of Interest

Compound Name:
Carbamazepine 10,11-epoxide-

13C

Cat. No.: B12392590 Get Quote

This document provides immediate, essential guidance for the proper disposal of

Carbamazepine 10,11-epoxide-13C, a metabolite of the anticonvulsant drug carbamazepine.

The following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe handling and regulatory compliance. Due to conflicting safety

classifications, this compound should be handled as a hazardous substance.

Hazard Assessment and Regulatory Overview
Carbamazepine 10,11-epoxide is an active metabolite of Carbamazepine. While one Safety

Data Sheet (SDS) indicates that the substance is not classified as hazardous according to the

Globally Harmonized System (GHS), another classifies it as toxic to aquatic life with long-

lasting effects[1][2]. The parent compound, Carbamazepine, is considered a hazardous

substance[3]. Therefore, it is imperative to treat Carbamazepine 10,11-epoxide-13C as

hazardous waste to ensure the highest safety standards and environmental protection.

Disposal must comply with local, state, and federal regulations, such as those set by the

Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act

(RCRA)[2][4].

Quantitative Toxicity Data
The following table summarizes available toxicity data for Carbamazepine and its epoxide

metabolite. This information underscores the need for cautious handling and disposal.
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Compound Test Species Route Dose Reference

Carbamazepi

ne
LD50 Rat Oral 1957 mg/kg [3][5][6]

Carbamazepi

ne
LD50 Mouse Oral 529 mg/kg [3][5][6]

Carbamazepi

ne
LD50 Rabbit Dermal 2680 mg/kg [5][6]

Carbamazepi

ne 10,11-

epoxide

TDLO Mouse Oral 9,600 mg/kg [1]

Carbamazepi

ne 10,11-

epoxide

LD50 Mouse
Intraperitonea

l
420 mg/kg [1]

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLO: Lowest

Published Toxic Dose.

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol provides a direct, step-by-step guide for the safe disposal of Carbamazepine
10,11-epoxide-13C.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant

gloves.

2. Waste Segregation and Collection:

Designate a specific, labeled hazardous waste container for Carbamazepine 10,11-
epoxide-13C waste.

Do not mix this waste with non-hazardous materials or other incompatible chemical waste.
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Collect all materials contaminated with the compound, including unused product, solutions,

and contaminated labware (e.g., pipette tips, vials), in this designated container.

3. Container Management:

Use a container that is in good condition, compatible with the chemical, and has a secure,

leak-proof lid.

Keep the waste container closed except when adding waste.

Do not fill the container beyond 80% of its capacity to prevent spills.

4. Labeling:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Carbamazepine 10,11-epoxide-13C"

The concentration and quantity of the waste

The date of waste generation

The name of the principal investigator and the laboratory location

5. Storage:

Store the sealed and labeled hazardous waste container in a designated, secure area away

from general laboratory traffic.

Ensure the storage area has secondary containment to capture any potential leaks.

6. Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.

Follow all institutional procedures for waste manifest and pickup.
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Do not dispose of Carbamazepine 10,11-epoxide-13C down the drain or in the regular

trash[1][4][7]. The primary method for the disposal of pharmaceutical waste is typically

incineration at a licensed facility[2].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Carbamazepine 10,11-epoxide-13C.
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Carbamazepine 10,11-epoxide-13C Disposal Workflow
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Caption: Disposal workflow for Carbamazepine 10,11-epoxide-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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